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Introduction

Solvent Blue 35 (also known as Sudan Blue Il) and the related Solvent Blue 67 are lipophilic
dyes, or lysochromes, used for the histological visualization of neutral lipids, such as
triglycerides, in tissue sections and cell preparations.[1][2] These dyes function by physically
dissolving in and coloring the lipid droplets. A critical, and often overlooked, step in the staining
workflow is the selection of an appropriate mounting medium. The choice of mounting medium
is paramount for preserving the precise localization of the stain and ensuring the long-term
integrity of the specimen for microscopic analysis.[3] This document provides a detailed guide
to selecting compatible mounting media for Solvent Blue staining and a comprehensive
protocol for its application.

Core Principle: Aqueous vs. Non-Aqueous Mounting Media

The fundamental challenge with using solvent dyes lies in their chemical properties. As their
name implies, they are highly soluble in organic solvents like xylene, toluene, and alcohols.[4]
This dictates the primary requirement for the mounting medium.

e Non-Aqueous (Solvent-Based) Media: These are resinous media dissolved in organic
solvents such as xylene or toluene.[5] They are incompatible with Solvent Blue staining. If a
non-aqueous medium is used after staining, the solvent will dissolve the dye out of the lipid
droplets, causing it to bleed, diffuse across the tissue, or be completely extracted, resulting in
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a total loss of signal. Therefore, dehydration through a graded alcohol series and clearing
with xylene must be avoided.

o Aqueous (Water-Based) Media: These media are water-based and do not contain organic
solvents.[3][6] They are the only compatible choice for mounting specimens stained with
Solvent Blue 35/67. Samples can be coverslipped directly from water or an aqueous buffer,
which prevents the dissolution of the dye and preserves its precise localization within lipid
droplets.[6] While their refractive index may be lower than that of solvent-based media, this
is a necessary trade-off for successful stain preservation.[3]

Data Presentation: Comparison of Mounting Media

The selection of a mounting medium requires balancing optical clarity (refractive index) with
stain compatibility. The following table summarizes the properties of common mounting media

types.
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Mounting
Medium
Category

Type

Refractive
Index (RI)

Compatibility
with Solvent
Blue 35/67

Key
Consideration
s

Aqueous Media

Agqueous
(Hydrophilic)

~1.33-1.52

Excellent /

Required

Preserves stain
localization.
Essential for

solvent dyes.

Glycerine Jelly

Aqueous

~1.47[5]

Recommended

A classic, simple-
to-prepare
aqueous
mountant. May

require sealing.

Fructose or

Apathy's Medium

Aqueous

~1.47 - 1.52[5]

Recommended

Can prevent
diffusion of some
stains and is
good for

fluorescence.[5]

Commercial

Aqueous Mounts

Aqueous

Varies (~1.4 -
1.45)

Recommended

Often contain
anti-microbial
agents and are
optimized for

viscosity.

Polyvinyl Alcohol

Mounts

Agqueous

Varies

Recommended

Can be
formulated with
anti-fade
reagents for
fluorescence

microscopy.[5]

Non-Aqueous
Media

Resinous
(Hydrophobic)

~1.50 - 1.55

Incompatible

Will dissolve the
stain, leading to
signal loss and

artifacts.

Canada Balsam

Non-Aqueous

~1.52 - 1.54[5]

Do Not Use

Traditional

resinous medium
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dissolved in

xylene.

Common
DPX (Distrene, synthetic resin
Plasticiser, Non-Agueous ~1.52 Do Not Use mountant used
Xylene) for routine
histology.

Includes most

commercial
Toluene/Xylene-
. permanent
based Synthetic Non-Agueous ~1.50 - 1.53[5] Do Not Use ) )
_ mounting media
Resins

for routine stains.

[7]

Experimental Protocols

This section provides a detailed methodology for staining frozen tissue sections, which is the
preferred method for lipid staining as the paraffin embedding process (using xylene and
alcohols) can extract lipids.

Protocol: Solvent Blue 35 Staining of Frozen Sections

I. Materials and Reagents

e Optimal Cutting Temperature (OCT) compound

e Cryostat

e Microscope slides

o Fixative: 10% Neutral Buffered Formalin (NBF) or 4% Paraformaldehyde (PFA) in PBS
e Phosphate Buffered Saline (PBS), pH 7.4

e Propylene Glycol

 Staining Solution: 0.5% (w/v) Solvent Blue 35 in Propylene Glycol.
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o Preparation: Gently heat propylene glycol to 60-70°C. Add the Solvent Blue 35 powder
and stir until fully dissolved. Cool and filter. The solution is stable.

Differentiating Solution: 85% (v/v) Propylene Glycol in distilled water.
Aqueous Mounting Medium (e.g., Glycerine Jelly)
Coverslips

Sealant (e.g., nail polish) for non-setting media

. Step-by-Step Methodology

Sample Preparation:

o Embed fresh tissue in OCT compound and freeze rapidly.

o Using a cryostat, cut sections at 8-10 um thickness and mount on glass slides.
o Allow sections to air dry briefly.

Fixation:

o Immerse slides in 10% NBF or 4% PFA for 10-15 minutes at room temperature. This step
is crucial to preserve tissue morphology and immobilize lipids.

o Wash slides thoroughly in two changes of distilled water.
Pre-staining Incubation:

o Immerse slides in 100% propylene glycol for 5 minutes. This step helps to prevent the
precipitation of the dye on the tissue.

Staining:
o Transfer slides directly to the pre-heated 0.5% Solvent Blue 35 staining solution.

o Incubate for 7-10 minutes at 60°C in a covered container (e.g., Coplin jar in a water bath).
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 Differentiation:
o Transfer slides to the 85% propylene glycol solution.

o Agitate gently for 2-3 minutes. This step removes excess background staining while the
dye is retained in the lipids.

o Check for differentiation under a microscope: lipid droplets should be a distinct blue, while
the background should be clear.

e Washing:

o Rinse the slides thoroughly in two changes of distilled water to remove all propylene
glycol.

o Counterstaining (Optional):

o If nuclear detail is required, a brief counterstain with a red nuclear stain like Nuclear Fast
Red can be performed.

e Mounting:
o Remove one slide at a time from the final water rinse.

o Wipe away excess water from around the tissue section without allowing the section itself
to dry.

o Place a drop of aqueous mounting medium (e.g., Glycerine Jelly) over the tissue section.
o Gently lower a coverslip over the medium, avoiding the introduction of air bubbles.
» Sealing and Storage:

o If using a non-setting agueous medium, seal the edges of the coverslip with nail polish to
prevent drying and movement.[3]

o Allow setting media to harden according to the manufacturer's instructions.
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o Store slides flat, typically at 4°C for long-term preservation.

Diagrams and Workflows

Click to download full resolution via product page

Caption: Workflow for Solvent Blue staining and mounting.
Conclusion

The successful histological demonstration of lipids using Solvent Blue 35/67 is critically
dependent on the use of an agueous mounting medium. Standard non-aqueous, solvent-based
media are incompatible and will result in complete failure of the staining procedure. By
following the detailed protocol and selecting a compatible aqueous medium, researchers can
achieve crisp, well-localized staining of lipid droplets suitable for high-quality microscopic
imaging and analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Note: Compatible Mounting Media for
Solvent Blue 35/67 Lipid Staining]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1172419#mounting-media-compatible-with-solvent-
blue-67-staining]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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